Cas no 76-67-5 (Diethyl ethylphenylmalonate)

Diethyl ethylphenylmalonate Properties

Names and Identifiers

• Diethyl 2-ethyl-2-phenylmalonate
• Diethyl ethylphenylmalonate
• Ethylphenylmalonic acid diethyl ester
• Diethyl Ethylphenylpropanedioate
• phenyl ethyl malonic acid diethylester
• Diethyl Ethyl(phenyl)malonate
• Aethyl-phenyl-malonsaeure-diaethylester
• CIETHYL-2-ETHYL-2-PHENYL MALONATE
• diethyl ester of ethylphenylmalonic acid
• Diethyl phenyl ethyl
• DIETHYL PHENYL ETHYL MALONATE
• ethyl ethyl-phenyl-malonate
• ethyl-phenyl-malonic acid diethyl ester
• Phenylethyldiethylmalonate
• Ethyl(phenyl)malonic Acid Diethyl Ester
• Propanedioic acid, ethylphenyl-, diethyl ester
• diethyl 2-ethyl-2-phenylpropanedioate
• diethyl 2-ethyl-2-phenyl-propanedioate
• Propanedioic acid, 2-ethyl-2-phenyl-, 1,3-diethyl ester
• diethyl 2-ethyl-2-phenylpropane-1,3-dioate
• Malonic acid, ethylphenyl-, diethyl ester
• diethyl ethyl-phenyl
• W-104350
• CS-0128430
• SCHEMBL5474434
• A50569
• MFCD00040759
• AS-14709
• UNII-1IH5RQ922Z
• PKRVDBARWFJWEB-UHFFFAOYSA-N
• NSC 5631
• diethylethyl(phenyl)malonat
• A838793
• Diethyl2-ethyl-2-phenylmalonate
• (major intermediate for phenobarbital and primidone)
• EINECS 200-978-0
• SY036838
• AC-19987
• FT-0624784
• 1IH5RQ922Z
• InChI=1/C15H20O4/c1-4-15(13(16)18-5-2,14(17)19-6-3)12-10-8-7-9-11-12/h7-11H,4-6H2,1-3H
• 2-Ethyl-2-phenylmalonic acid diethyl ester
• AKOS015838508
• diethyl ethyl-phenylmalonate
• 76-67-5
• DTXSID5058802
• Diethyl 2-ethyl-2-phenylmalonate, 96%
• AI3-23846
• NSC-5631
• NSC5631
• D3375
• NS00037827
• DB-080871
• 1,3-diethyl 2-ethyl-2-phenylpropanedioate
• Diethyl 2-ethyl-2-phenylmalonate; NSC 5631; Ethylphenylpropanedioic Acid Diethyl Ester
• +Expand

• MDL： MFCD00040759
• InChIKey： PKRVDBARWFJWEB-UHFFFAOYSA-N
• Inchi： 1S/C15H20O4/c1-4-15(13(16)18-5-2,14(17)19-6-3)12-10-8-7-9-11-12/h7-11H,4-6H2,1-3H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C(C(=O)OC([H])([H])C([H])([H])[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])[H])=O
• BRN： 668299

Computed Properties

• Exact Mass: 264.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 264.136
• Heavy Atom Count: 19
• Complexity: 287
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 2.46060
• PSA: 52.60000
• Refractive Index: n20/D 1.491(lit.)
• Boiling Point: 171°C/19mmHg(lit.)
• Melting Point: -7°C(lit.)
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Color/Form: Colorless or yellowish transparent oily liquid
• Solubility: Soluble in ethanol and ether, insoluble in water.
• Density: 1.07 g/mL at 25 °C(lit.)

Diethyl ethylphenylmalonate Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Hazardous Material transportation number：NONH for all modes of transport
• Risk Phrases： 36/37/38
• TSCA：Yes

Diethyl ethylphenylmalonate Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters